![molecular formula C25H30N4O B3730887 6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinone](/img/structure/B3730887.png)
6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinone
Overview
Description
6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinone, also known as TBP or TBPB, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. TBPB belongs to the pyrimidinone class of compounds and is structurally similar to other pyrimidine derivatives that have been studied for their pharmacological properties.
Mechanism of Action
6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB activates TRPV1 channels through a unique mechanism that involves the binding of 6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB to a specific site on the channel. This binding causes a conformational change in the channel, leading to its activation. The activation of TRPV1 channels by 6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB results in the release of neuropeptides such as substance P and calcitonin gene-related peptide (CGRP), which can modulate pain perception.
Biochemical and Physiological Effects:
6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB has been shown to have various biochemical and physiological effects in scientific research studies. In addition to its ability to activate TRPV1 channels, 6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB has been shown to increase calcium influx in cells, leading to the activation of downstream signaling pathways. 6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB has also been shown to induce the release of pro-inflammatory cytokines in certain cell types.
Advantages and Limitations for Lab Experiments
6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB has several advantages for lab experiments, including its high purity and stability. 6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB is also soluble in various solvents, making it easy to work with in the lab. However, 6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB has some limitations, including its relatively high cost and the need for specialized equipment to study its effects on TRPV1 channels.
Future Directions
There are several future directions for research on 6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB. One area of interest is its potential as a therapeutic agent for pain-related conditions. 6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB has been shown to modulate pain perception in various animal models, and further research is needed to determine its efficacy in humans. Another area of interest is its potential as a tool for studying TRPV1 channels. 6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB has been used to study the structure and function of TRPV1 channels, and further research is needed to fully understand its mechanism of action. Additionally, 6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB may have potential applications in other areas of research, such as inflammation and cancer.
Scientific Research Applications
6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB has been studied for its potential as a therapeutic agent in various scientific research studies. One of the primary areas of interest is its ability to modulate the activity of transient receptor potential vanilloid 1 (TRPV1) channels. TRPV1 channels are involved in the transmission of pain signals and have been implicated in various pain-related conditions. 6-tert-butyl-2-[4-(diphenylmethyl)-1-piperazinyl]-4(3H)-pyrimidinoneB has been shown to activate TRPV1 channels, leading to the release of neuropeptides that can modulate pain perception.
properties
IUPAC Name |
2-(4-benzhydrylpiperazin-1-yl)-4-tert-butyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N4O/c1-25(2,3)21-18-22(30)27-24(26-21)29-16-14-28(15-17-29)23(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,18,23H,14-17H2,1-3H3,(H,26,27,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GOVZEQOIHITGCD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=O)NC(=N1)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-tert-butyl-2-[4-(diphenylmethyl)piperazin-1-yl]pyrimidin-4(3H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole-3-carboxylate](/img/structure/B3730809.png)
![N-(3,5-dimethylphenyl)-2-oxo-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole-4-carboxamide](/img/structure/B3730816.png)
![6-(4-chlorophenyl)-2-[4-(2-methoxyphenyl)-1-piperazinyl]-4(3H)-pyrimidinone](/img/structure/B3730831.png)
![2-[4-(2-fluorophenyl)-1-piperazinyl]-6-(4-methoxyphenyl)-4(3H)-pyrimidinone](/img/structure/B3730833.png)
![2-(4-ethyl-1-piperazinyl)-6-{[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl}-4(3H)-pyrimidinone](/img/structure/B3730849.png)
![2-(4-methyl-1-piperazinyl)-6-[(2-pyridinylthio)methyl]-4(3H)-pyrimidinone](/img/structure/B3730866.png)
![6-{[(5-amino-1,3,4-thiadiazol-2-yl)thio]methyl}-2-(4-benzyl-1-piperazinyl)-4(3H)-pyrimidinone](/img/structure/B3730872.png)
![9-[4-(dimethylamino)phenyl]-2,6-dimethyl-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one](/img/structure/B3730897.png)
![2-[(6-methoxy-4-methyl-2-quinazolinyl)amino]-6-methyl-5-propyl-4(3H)-pyrimidinone](/img/structure/B3730903.png)